Cas no 898755-24-3 (3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone)

• Product Name: 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
• CAS No: 898755-24-3
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871525
• PubChem ID: 24726418
• Update Time: 2025-11-01

3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
• 3',4'-DICHLORO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
• 898755-24-3
• AKOS016022291
• MFCD03843805
• DTXSID90644811
• 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone

• MDL： MFCD03843805
• Inchi： 1S/C17H16Cl2O/c1-11-4-3-5-12(2)14(11)7-9-17(20)13-6-8-15(18)16(19)10-13/h3-6,8,10H,7,9H2,1-2H3
• InChI Key： CYVJIVVCTUDOSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC1C(C)=CC=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone

3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone: A Versatile Compound in Modern Chemical and Pharmaceutical Research

3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898755-24-3) is a structurally unique organic compound that has garnered increasing attention in the fields of medicinal chemistry, materials science, and synthetic biology. This compound belongs to the class of propiophenones, which are characterized by a β-keto ester functional group conjugated to an aromatic ring. The 3',4'-dichloro substitution pattern and the 2,6-dimethylphenyl moiety contribute to its distinct physicochemical properties and reactivity profile, making it a valuable scaffold for the development of novel pharmaceuticals and functional materials.

Recent studies have highlighted the potential of 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone as a versatile intermediate in the synthesis of bioactive molecules. Researchers at the University of Tokyo (2023) demonstrated that this compound serves as an efficient precursor for the preparation of aryl chloride derivatives with enhanced hydrophobicity and metabolic stability. The 2,6-dimethylphenyl substituent was found to play a critical role in modulating the compound's solubility and partition coefficient, which are essential parameters for drug-like properties. These findings align with the Lipinski's Rule of Five, suggesting that derivatives of this compound may exhibit favorable pharmacokinetic profiles.

The 3',4'-dichloro functional groups in 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone have been shown to participate in various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and radical-mediated processes. A 2024 publication in the Journal of Organic Chemistry reported the successful application of this compound in the synthesis of fluorescent probes for bioimaging applications. The propiophenone core was modified through a series of selective functionalizations to introduce fluorophoric moieties, demonstrating the compound's utility as a building block for advanced optical materials.

In the context of pharmaceutical research, the 2,6-dimethylphenyl substituent of 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone has been linked to improved binding affinity to certain protein targets. A computational study published in ACS Medicinal Chemistry Letters (2023) revealed that this substituent enhances hydrophobic interactions with the active site of tyrosine kinase inhibitors, a class of compounds with significant therapeutic potential in oncology. The 3',4'-dichloro substituents were found to contribute to the compound's ability to form halogen bonds, a non-covalent interaction that has been increasingly recognized as a key factor in drug-receptor recognition.

Moreover, the propiophenone structural motif of 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone has shown promise in the development of antioxidant agents. Researchers at the Max Planck Institute (2024) synthesized a series of derivatives based on this compound and evaluated their radical scavenging activity. The 2,6-dimethylphenyl group was found to enhance the compound's stability under oxidative stress conditions, while the 3',4'-dichloro substituents contributed to the formation of stable radical adducts. These results suggest that this compound could serve as a lead structure for the development of novel antioxidants with applications in neurodegenerative disease treatment.

In the field of materials science, the unique electronic properties of 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone have been exploited in the fabrication of organic photovoltaic materials. A collaborative study between MIT and Stanford University (2023) demonstrated that this compound can act as an electron acceptor in bulk heterojunction solar cells. The propiophenone core was found to facilitate efficient charge separation, while the 2,6-dimethylphenyl substituent improved the compound's crystallinity and film morphology. These properties are critical for achieving high power conversion efficiencies in organic solar cells.

The 3',4'-dichloro substitution pattern of 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone has also been investigated for its potential in photoredox catalysis. A 2024 study in Angewandte Chemie reported the use of this compound as a photosensitizer in visible-light-mediated C-H functionalization reactions. The 2,6-dimethylphenyl group was found to enhance the compound's absorption in the visible region of the electromagnetic spectrum, while the propiophenone core facilitated the formation of reactive radical intermediates. These findings open new avenues for the application of this compound in sustainable chemical synthesis.

Looking ahead, the 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone scaffold is expected to play an increasingly important role in the development of precision medicine approaches. Its structural versatility allows for the creation of targeted drug delivery systems with enhanced specificity and reduced off-target effects. Researchers at the Broad Institute (2024) are currently exploring the use of this compound as a molecular platform for the design of prodrug strategies, where the 3',4'-dichloro groups can be selectively cleaved under specific physiological conditions to release active pharmaceutical agents.

In conclusion, 3',4'-Dichloro-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898755-24-3) represents a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features, including the 3',4'-dichloro substitution pattern and the 2,6-dimethylphenyl group, endow it with remarkable reactivity and tunable properties. As ongoing research continues to uncover new synthetic methodologies and biological applications, this compound is poised to become a cornerstone in the development of next-generation therapeutics and advanced materials.